Cas no 1597340-16-3 (2-Butanone, 1-(1-aminocyclobutyl)-)

• Product Name: 2-Butanone, 1-(1-aminocyclobutyl)-
• CAS No: 1597340-16-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5292203
• PubChem ID: 116591130
• Update Time: 2025-06-08

2-Butanone, 1-(1-aminocyclobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(1-aminocyclobutyl)-

• Inchi： 1S/C8H15NO/c1-2-7(10)6-8(9)4-3-5-8/h2-6,9H2,1H3
• InChI Key： GASBXPYIYHGDGP-UHFFFAOYSA-N
• SMILES： C(C1(N)CCC1)C(=O)CC

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Butanone, 1-(1-aminocyclobutyl)-

Latest Research Insights on 2-Butanone, 1-(1-aminocyclobutyl)- (CAS: 1597340-16-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-Butanone, 1-(1-aminocyclobutyl)- (CAS: 1597340-16-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This molecule, characterized by a cyclobutyl amine moiety attached to a butanone backbone, exhibits promising bioactivity, particularly in the context of drug discovery and development. Recent studies have explored its role as a building block for novel pharmacophores and its interactions with biological targets, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of investigation has been the compound's utility in the synthesis of small-molecule inhibitors targeting enzymes involved in disease pathways. Researchers have demonstrated that 2-Butanone, 1-(1-aminocyclobutyl)- can serve as a versatile intermediate in the construction of cyclobutane-containing compounds, which are increasingly recognized for their conformational rigidity and enhanced binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing inhibitors for protein kinases, showcasing its ability to improve selectivity and potency in lead optimization campaigns.

Further investigations into the pharmacokinetic properties of 2-Butanone, 1-(1-aminocyclobutyl)- have revealed favorable absorption and metabolic stability profiles, making it a promising candidate for further drug development. In vitro and in vivo studies have indicated that the compound exhibits good membrane permeability and low susceptibility to cytochrome P450-mediated metabolism, addressing common challenges in drug design. These findings were corroborated by a recent preclinical study focusing on its application in central nervous system (CNS) therapeutics, where the compound demonstrated adequate blood-brain barrier penetration.

The structural features of 2-Butanone, 1-(1-aminocyclobutyl)- have also been exploited in the design of novel antimicrobial agents. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of compounds targeting bacterial efflux pumps, with several derivatives showing potent activity against multidrug-resistant strains. The cyclobutyl ring's constrained geometry appears to play a crucial role in disrupting protein-protein interactions essential for bacterial resistance mechanisms.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce 2-Butanone, 1-(1-aminocyclobutyl)- and its derivatives. A team at MIT reported a photochemical [2+2] cycloaddition approach that significantly improves yield and reduces byproduct formation compared to traditional methods. This methodological innovation has important implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Looking forward, the research community anticipates expanded applications of 2-Butanone, 1-(1-aminocyclobutyl)- in areas such as targeted protein degradation and covalent inhibitor design. Its unique combination of structural features and demonstrated biological activity positions it as a valuable tool in medicinal chemistry. Ongoing clinical trials involving derivatives of this compound are expected to provide critical data on its therapeutic potential in various disease contexts, potentially paving the way for new treatment modalities in oncology, infectious diseases, and neurological disorders.